Cas no 1598060-41-3 (ethyl 3-(cyclopropylmethoxy)-4-iodocyclopentane-1-carboxylate)

• Product Name: ethyl 3-(cyclopropylmethoxy)-4-iodocyclopentane-1-carboxylate
• CAS No: 1598060-41-3
• MF: C₁₂H₁₉IO₃
• MW: 338.181936502457
• CID: 6268402
• PubChem ID: 114772291
• Update Time: 2025-06-13

ethyl 3-(cyclopropylmethoxy)-4-iodocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(cyclopropylmethoxy)-4-iodocyclopentane-1-carboxylate
• 1598060-41-3
• EN300-1135380

• Inchi： 1S/C12H19IO3/c1-2-15-12(14)9-5-10(13)11(6-9)16-7-8-3-4-8/h8-11H,2-7H2,1H3
• InChI Key： SHMTVYIPXITARI-UHFFFAOYSA-N
• SMILES： IC1CC(C(=O)OCC)CC1OCC1CC1

Computed Properties

• Exact Mass: 338.03789g/mol
• Monoisotopic Mass: 338.03789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Additional information on ethyl 3-(cyclopropylmethoxy)-4-iodocyclopentane-1-carboxylate

Research Brief on Ethyl 3-(Cyclopropylmethoxy)-4-Iodocyclopentane-1-Carboxylate (CAS: 1598060-41-3)

Ethyl 3-(cyclopropylmethoxy)-4-iodocyclopentane-1-carboxylate (CAS: 1598060-41-3) is a cyclopentane derivative that has recently garnered attention in the field of medicinal chemistry due to its potential as a versatile intermediate in the synthesis of bioactive compounds. This compound features a unique structural motif combining a cyclopropylmethoxy group, an iodine substituent, and an ethyl carboxylate moiety, which makes it a promising candidate for further chemical modifications and drug discovery applications. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and antiviral research.

The synthesis of ethyl 3-(cyclopropylmethoxy)-4-iodocyclopentane-1-carboxylate typically involves multi-step organic transformations, including cyclopentane ring functionalization and selective iodination. Recent advancements in catalytic methods have improved the yield and purity of this compound, enabling its broader application in medicinal chemistry. Researchers have also investigated its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal for constructing complex molecular architectures in drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, ethyl 3-(cyclopropylmethoxy)-4-iodocyclopentane-1-carboxylate was utilized as a key intermediate in the synthesis of novel cyclopentane-based inhibitors targeting the NLRP3 inflammasome, a critical component in inflammatory diseases. The study demonstrated that derivatives of this compound exhibited significant inhibitory activity in vitro, with IC50 values in the low micromolar range. These findings highlight its potential as a scaffold for developing anti-inflammatory therapeutics.

Another area of interest is the compound's role in antiviral research. A recent preprint on BioRxiv reported its use in the synthesis of cyclopentane-containing nucleoside analogs, which were evaluated against RNA viruses such as SARS-CoV-2 and influenza. The iodine substituent at the 4-position of the cyclopentane ring was found to facilitate further functionalization, enabling the introduction of diverse pharmacophores. Preliminary results indicated moderate antiviral activity, suggesting the need for further optimization to enhance potency and selectivity.

Beyond its applications in drug discovery, ethyl 3-(cyclopropylmethoxy)-4-iodocyclopentane-1-carboxylate has also been explored in materials science. Its rigid cyclopentane core and functional groups make it a potential building block for designing liquid crystals and polymers with tailored properties. However, this aspect remains underexplored compared to its medicinal chemistry applications.

In conclusion, ethyl 3-(cyclopropylmethoxy)-4-iodocyclopentane-1-carboxylate (CAS: 1598060-41-3) represents a promising intermediate with diverse applications in medicinal chemistry and beyond. Recent studies underscore its utility in synthesizing bioactive molecules, particularly in inflammatory and antiviral research. Future work should focus on optimizing its derivatives for enhanced biological activity and exploring its potential in other fields, such as materials science.